1-[4-(1,2,4-Triazol-4-ylmethyl)piperidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-(1,2,4-triazol-4-ylmethyl)piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C11H16N4O/c1-2-11(16)15-5-3-10(4-6-15)7-14-8-12-13-9-14/h2,8-10H,1,3-7H2
• InChI Key: ZYKFFSDXLJGCPZ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)CN2C=NN=C2
• Molecular Formula: C11H16N4O
• Molecular Weight: 220.27 g/mol

Description

1,2,4-Triazole derivatives are a class of heterocyclic compounds containing nitrogen atoms. They are known for their ability to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Synthesis Analysis

A series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids was successfully synthesized and their structures were established by NMR and MS analysis.

Molecular Structure Analysis

The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy and Elemental analysis.

Chemical Reactions Analysis

These compounds are thermally stable with decomposition onset temperatures ranging from 147–228 °C.

Physical And Chemical Properties Analysis

The compounds synthesized exhibit acceptable densities (1.77–1.80 g cm −3) and optimal oxygen balance (the oxidizer excess coefficients α = 0.42–0.71).

Mechanism of Action

In vitro cytotoxic evaluation indicated that some of the hybrids exhibited potent inhibitory activities against MCF-7 and HCT-116 cancer cell lines. Compounds clearly inhibited the proliferation of MCF-7 cancer cells by inducing apoptosis.

Safety and Hazards

The safety of these compounds was evaluated on MRC-5 as a normal cell line.

Future Directions

Our results indicated that 1,2,4-triazole benzoic acid hybrids could be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules.